Cas no 1775012-61-7 (N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide)
N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide Chemical and Physical Properties
Names and Identifiers
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- AKOS033394697
- CHEMBL4910642
- Z1519722740
- EN300-6561995
- N-(1-Cyanocyclohexyl)pyridazine-4-carboxamide
- 1775012-61-7
- N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide
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- Inchi: 1S/C12H14N4O/c13-9-12(5-2-1-3-6-12)16-11(17)10-4-7-14-15-8-10/h4,7-8H,1-3,5-6H2,(H,16,17)
- InChI Key: CMOKINVNTJSONH-UHFFFAOYSA-N
- SMILES: C1=NN=CC=C1C(NC1(C#N)CCCCC1)=O
Computed Properties
- Exact Mass: 230.11676108g/mol
- Monoisotopic Mass: 230.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 78.7Ų
N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6561995-0.05g |
N-(1-cyanocyclohexyl)pyridazine-4-carboxamide |
1775012-61-7 | 90% | 0.05g |
$212.0 | 2023-07-08 |
N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide
Comprehensive Overview of N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide (CAS No. 1775012-61-7)
N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide (CAS No. 1775012-61-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyanocyclohexyl and pyridazinecarboxamide moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a cyclohexyl ring with a cyano group, linked to a pyridazine core, making it a versatile intermediate for synthesizing bioactive molecules.
In recent years, the demand for N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide has surged due to its relevance in developing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in its role as a building block for novel compounds targeting inflammatory diseases and metabolic disorders. The compound's CAS No. 1775012-61-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in synthetic chemistry.
The synthesis of N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its pyridazine ring system is a key feature, often associated with enhanced binding affinity in medicinal chemistry. This has led to its exploration in structure-activity relationship (SAR) studies, where modifications to the cyanocyclohexyl group can significantly alter biological activity.
From an industrial perspective, CAS No. 1775012-61-7 is valued for its stability and solubility properties, which facilitate its use in high-throughput screening assays. The compound's molecular weight and logP values are critical parameters for researchers optimizing drug-like properties. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable chemical practices.
Emerging trends in AI-driven drug discovery have further highlighted the significance of N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide. Computational models often leverage its structural features to predict interactions with biological targets. This synergy between experimental and in silico approaches has accelerated the identification of new applications for this compound, particularly in precision medicine.
In conclusion, N-(1-Cyanocyclohexyl)-4-pyridazinecarboxamide (CAS No. 1775012-61-7) represents a promising candidate for advancing research in multiple scientific domains. Its unique chemical profile, combined with its adaptability to modern drug design methodologies, positions it as a valuable asset for both academic and industrial laboratories. As interest in small-molecule therapeutics continues to rise, this compound is poised to play a pivotal role in future innovations.
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